Cas no 66946-82-5 ( )

• Product Name: &nbsp
• CAS No: 66946-82-5
• MF: C₉H₈FN
• MW: 149.164925575256
• CID: 874866
• PubChem ID: 12377727
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,3-fluoro-2-methyl-(9CI)
• 66946-82-5
• DTXSID901309903
• 3-fluoro-2-methyl-1H-indole
• 2-methyl-3-fluoroindole
• SCHEMBL12813178
• AKOS006306022
•  

• Inchi： 1S/C9H8FN/c1-6-9(10)7-4-2-3-5-8(7)11-6/h2-5,11H,1H3
• InChI Key： IIPVOCGAPMWTSR-UHFFFAOYSA-N
• SMILES： FC1=C(C)NC2C=CC=CC=21

Computed Properties

• Exact Mass: 149.064077422g/mol
• Monoisotopic Mass: 149.064077422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 15.8Ų